Cas no 103854-57-5 (1-(7-quinolyl)ethanone)

1-(7-quinolyl)ethanone structure
1-(7-quinolyl)ethanone structure
Product Name:1-(7-quinolyl)ethanone
CAS No:103854-57-5
MF:C11H9NO
MW:171.195262670517
CID:125889
PubChem ID:18675879
Update Time:2024-11-03

1-(7-quinolyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(7-quinolinyl)-
    • 7-acetylquinoline
    • Ethanone, 1-(7-quinolinyl)- (9CI)
    • 1-(QUINOLIN-7-YL)ETHAN-1-ONE
    • 1-(7-quinolyl)ethanone
    • 1-quinolin-7-ylethanone
    • 1-quinolin-7-ylethanone, AldrichCPR
    • EN300-1074366
    • 103854-57-5
    • SB68185
    • FT-0717654
    • SCHEMBL9360254
    • AKOS006326711
    • Z1198223600
    • CS-0440320
    • 1-(Quinolin-7-yl)ethanone
    • DA-35842
    • MFCD09754107
    • MDL: MFCD09754107
    • Inchi: 1S/C11H9NO/c1-8(13)10-5-4-9-3-2-6-12-11(9)7-10/h2-7H,1H3
    • InChI Key: GYJFYBIYSURMOA-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC2=CC=CN=C2C=1

Computed Properties

  • Exact Mass: 171.06847
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

1-(7-quinolyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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